CID 71360208

• CAS No.: 313062-53-2
• Molecular Formula: C17H16LiSi
• Molecular Weight: 255.4 g/mol
• InChI: InChI=1S/C17H16Si.Li/c1-18-17(12-5-2-6-13-17)16-11-7-9-14-8-3-4-10-15(14)16;/h2-12H,13H2,1H3;/q-1;+1
• InChI Key: LUNQGQYJDAYQLD-UHFFFAOYSA-N
• Canonical SMILES: [Li+].C[Si-]C1(CC=CC=C1)C2=CC=CC3=CC=CC=C32

Description

The compound with the identifier “CID 71360208” is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for compounds like CID 71360208 typically involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include batch or continuous flow processes, depending on the specific requirements of the compound.

Chemical Reactions Analysis

Types of Reactions

CID 71360208 can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. Reaction conditions vary depending on the desired transformation but often involve specific temperatures, solvents, and catalysts.

Major Products

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may produce various substituted compounds.

Scientific Research Applications

CID 71360208 has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and effects on biological systems.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 71360208 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 71360208 include other chemical entities with related structures and properties. These compounds can be identified using databases like PubChem, which provide information on structurally similar molecules.

Uniqueness

This compound is unique due to its specific chemical structure and properties, which differentiate it from other similar compounds

Conclusion

This compound is a compound with significant potential in various scientific and industrial applications Its unique chemical properties, preparation methods, and reactivity make it an important subject of study in chemistry, biology, medicine, and industry